Cas no 93982-19-5 (Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate)

Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate structure
93982-19-5 structure
Product Name:Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate
CAS No:93982-19-5
MF:C26H45NaO3S
MW:460.68847823143
CID:819483
Update Time:2023-08-03

Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • Sodium octadecylxylenesulphonate
    • SODIUM OCTADECYLXYLENESULFONATE
    • SODIUM 1-(4-METHYLPHENYL)NONADECANE-1-SULFONATE
    • Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate
    • Inchi: 1S/C26H46O3S.Na/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(30(27,28)29)25-22-20-24(2)21-23-25;/h20-23,26H,3-19H2,1-2H3,(H,27,28,29);/q;+1/p-1
    • InChI Key: KLKMWSPTVDXULC-UHFFFAOYSA-M
    • SMILES: S(C(C1C=CC(C)=CC=1)CCCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 460.299
  • Monoisotopic Mass: 460.299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 19
  • Complexity: 481
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6

Sodium 1-(4-methylphenyl)nonadecane-1-sulfonate Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.